Cas no 1618644-29-3 (N,N’-Bis(2’-cyanobenzyl)-6-chloro-2,4-dioxopyrimidine)

• Product Name: N,N’-Bis(2’-cyanobenzyl)-6-chloro-2,4-dioxopyrimidine
• CAS No: 1618644-29-3
• MF: C₂₀H₁₃ClN₄O₂
• MW: 376.79582285881
• CID: 2086780
• Update Time: 2024-11-01

N,N’-Bis(2’-cyanobenzyl)-6-chloro-2,4-dioxopyrimidine Chemical and Physical Properties

Names and Identifiers

• N,N’-Bis(2’-cyanobenzyl)-6-chloro-2,4-dioxopyrimidine
• Alogliptin Impurity 07
• 2,2'-((6-chloro-2,4-dioxopyrimidine-1,3(2H,4H)-diyl)bis (methylene))dibenzonitrile

• Inchi： 1S/C20H13ClN4O2/c21-18-9-19(26)25(13-17-8-4-2-6-15(17)11-23)20(27)24(18)12-16-7-3-1-5-14(16)10-22/h1-9H,12-13H2
• InChI Key： RUEYVZYCZVUXKX-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C(N1CC1C=CC=CC=1C#N)=O)CC1C=CC=CC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 731
• Topological Polar Surface Area: 88.2